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Compound of Interest

1-Methyl-3-octylimidazolium
Compound Name:
chloride

Cat. No.: B1224878

Proper disposal of 1-Methyl-3-octylimidazolium chloride ([C8mim]Cl), an ionic liquid, is
crucial for ensuring laboratory safety and environmental protection. Due to its classification as a
skin, eye, and respiratory irritant, and its potential aquatic toxicity, adherence to regulated
disposal protocols is mandatory.[1][2][3][4][5] This guide provides detailed, step-by-step
procedures for the safe handling and disposal of this substance, tailored for research and drug
development professionals.

Safety and Hazard Information

Before handling 1-Methyl-3-octylimidazolium chloride, it is essential to be aware of its
associated hazards and the necessary safety precautions. This substance is known to be
hygroscopic and an irritant.[1][2] The toxicological properties have not been fully investigated,
warranting careful handling.[1][2]
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Property Data
CAS Number 64697-40-1[1][2][3]
OMIM-CI, 1-Octyl-3-methylimidazolium
Synonyms )
chloride[2]
H315: Causes skin irritation.[3][4] H319: Causes
GHS Hazard Statements serious eye irritation.[3][4] H335: May cause
respiratory irritation.[3][4]
GHS Pictogram GHSO07 (Exclamation Mark)[5]
Signal Word Warning[2][3][5]
Water Hazard Class (WGK) WGK 3: Severely hazardous to water.[5]
Store in a cool, dry, well-ventilated place in a
Storage tightly closed container.[1][2] Protect from

moisture as the substance is hygroscopic.[1][2]

Safety glasses with side-shields (conforming to
_ _ EN166 or NIOSH standards), chemical-resistant

Personal Protective Equipment (PPE) ] ) o
gloves, and appropriate respiratory protection if

ventilation is inadequate.[2][4][6]

Disposal Protocols

Disposal of 1-Methyl-3-octylimidazolium chloride must be carried out in compliance with all
local, state, and federal regulations. Never discharge this chemical into drains or the
environment.[2][6][7]

Step 1: Small Spill Containment and Cleanup

In the event of a small spill in the laboratory:

o Ensure Safety: Immediately alert personnel in the area and ensure the area is well-
ventilated.[1][2]

o Wear Appropriate PPE: At a minimum, wear safety goggles, chemical-resistant gloves, and a
lab coat.
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Contain the Spill: Prevent the spill from spreading. Avoid runoff into storm sewers and
ditches which lead to waterways.[1][4]

Absorb the Liquid: Soak up the spill with an inert absorbent material such as sand, dolomite,
or vermiculite.[2][4][6] Do not use combustible materials like sawdust.

Collect the Waste: Carefully scoop the absorbed material into a suitable, sealable, and
properly labeled container for hazardous waste.[2][4][6]

Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Materials: Place all contaminated materials, including gloves and absorbent pads,
into the hazardous waste container.

Step 2: Disposal of Unused or Waste Product

For bulk quantities of expired, unused, or contaminated 1-Methyl-3-octylimidazolium

chloride:

Do Not Mix: Keep the chemical waste in its original or a compatible, clearly labeled
container.[6][7] Do not mix it with other waste streams.[7]

Label Clearly: The container must be clearly labeled as hazardous waste, including the full
chemical name: "1-Methyl-3-octylimidazolium chloride".

Arrange for Professional Disposal: This chemical waste must be disposed of through a
licensed and approved hazardous waste disposal company.[2][6] Contact your institution's
Environmental Health and Safety (EHS) office to arrange for pickup and disposal.

Step 3: Container Disposal

Empty containers that held 1-Methyl-3-octylimidazolium chloride must be treated as

hazardous waste as they retain chemical residue.

e Do Not Rinse into Drains: Do not rinse the container and pour the residue into the sewer

system.
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e Handle as Product: Uncleaned containers should be handled in the same manner as the
product itself.[6][7]

o Dispose Professionally: Seal the empty, unrinsed container and dispose of it through your
institution's hazardous waste program.[6]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1-
Methyl-3-octylimidazolium chloride waste.
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Caption: Workflow for the safe disposal of 1-Methyl-3-octylimidazolium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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